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Compound of Interest

Compound Name: D-Methionine sulfoxide

Cat. No.: B3049566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stereospecific oxidation of D-

methionine, a reaction of significant interest in various fields, including pharmaceutical sciences

and biotechnology. The guide covers both enzymatic and chemical approaches to achieve this

stereospecific conversion, with a focus on quantitative data and detailed experimental

methodologies.

Enzymatic Oxidation of D-Methionine
The primary enzymatic route for the stereospecific oxidation of D-methionine involves D-amino

acid oxidase (DAAO), a flavoenzyme that catalyzes the oxidative deamination of D-amino

acids. This reaction is highly specific for the D-isomer, yielding the corresponding α-keto acid,

ammonia, and hydrogen peroxide.

Signaling Pathway: D-Amino Acid Oxidase Catalysis
The enzymatic oxidation of D-methionine by DAAO is the initial step in a potential metabolic

pathway and a key reaction in biocatalytic processes. The immediate product, 2-oxo-4-

(methylthio)butyric acid (KMB), can be further metabolized or used as a precursor for the

synthesis of other valuable compounds, such as L-methionine.
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To cite this document: BenchChem. [Stereospecific Oxidation of D-Methionine: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049566#stereospecific-oxidation-of-d-methionine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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